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Essential Safety and Handling Guide for 4,5-Dichloroveratrole

This guide provides immediate safety, handling, and disposal protocols for 4,5-Dichloroveratrole, tailored for
research, scientific, and drug development professionals. Adherence to these procedures is critical for ensuring
laboratory safety and minimizing environmental impact.

Immediate Safety and Logistical Information

4,5-Dichloroveratrole is a hazardous chemical that requires careful handling. It is harmful if swallowed, toxic in
contact with skin, causes severe skin burns and eye damage, and is suspected of causing cancer. Additionally, it
is toxic to aquatic life with long-lasting effects. In case of exposure, immediate medical attention is imperative.[1]

Emergency Contact: In the event of an emergency, immediately contact your institution's Environmental Health
and Safety (EHS) department and emergency services.

Quantitative Data Summary

The following table summarizes the key quantitative data for 4,5-Dichloroveratrole.

Property

Value

Molecular Formula

CsHsCl202

Molecular Weight 207.05 g/mol [2]

Appearance Pale Brown to Grey Solid[3][4]

Melting Point 83°CJ[3][4]

Boiling Point ~297.35°C (rough estimate)[3][4]

Solubilty Slightly soluble in Chloroform and heated Methanol;

Water solubility: 72.3mg/L (25 °C)[3][4]

Storage Temperature

-20°C in an inert atmosphere[3][4]
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GHS Hazard Classification:
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Operational Plan: Handling and Storage

A systematic approach to handling and storing 4,5-Dichloroveratrole is essential to maintain a safe laboratory

environment.

Receiving and Inspection

» Personal Protective Equipment (PPE): At a minimum, wear nitrile gloves and safety glasses.[5]
o Procedure:

o Upon receipt, visually inspect the container for any signs of damage or leaks.

o If the container is compromised, implement spill response procedures immediately.

o Verify that the label information matches the order details.

o Scan the Safety Data Sheet (SDS) into your chemical inventory system.

Storage

o PPE: Standard laboratory PPE (lab coat, gloves, safety glasses).
¢ Procedure:
o Store 4,5-Dichloroveratrole in a cool, dry, and well-ventilated area.[6][7]

o Keep the container tightly closed.[6][7]
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[o}

Store at -20°C in an inert atmosphere for long-term stability.[3][4]

o

Store away from incompatible materials, such as strong oxidizing agents.[6][7]

o

Ensure the storage location is clearly labeled with the appropriate hazard warnings.

Store in a locked cabinet or area to restrict access.

o

Handling and Use

e PPE:
o Eyel/Face Protection: Chemical safety goggles or a face shield.[5]

o Skin Protection: Chemical-resistant gloves (e.g., nitrile or butyl rubber) and a lab coat are mandatory.[8]
Consider a chemical-resistant apron for larger quantities.

o Respiratory Protection: Use in a well-ventilated area.[9] If dust is generated, a NIOSH-approved respirator
with a particle filter is required.[6][7]

o Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6][7]
¢ Procedure:

o Always handle 4,5-Dichloroveratrole within a certified chemical fume hood.

o

Ensure that an eyewash station and safety shower are readily accessible.[7]

o

Do not eat, drink, or smoke in the handling area.

o

Avoid creating dust.[6][7]

o

Wash hands thoroughly after handling.

o

Decontaminate all equipment and work surfaces after use.

Spill Response Protocol

In the event of a spill, follow these steps to ensure a safe and effective cleanup.
+ PPE for Spill Cleanup:
o Full-face respirator with a combination organic vapor/particulate cartridge.

o Chemical-resistant suit or coveralls.[10]
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o Double-gloving with chemical-resistant gloves (e.g., nitrile or butyl).

o Chemical-resistant boots.[5]

e Procedure:
o Evacuate: Immediately evacuate all non-essential personnel from the spill area.
o Ventilate: Increase ventilation in the area, if safe to do so.

o Contain: For a solid spill, carefully cover with a plastic sheet to minimize dust. For a solution, contain the spill
with an absorbent, non-combustible material like vermiculite or sand.

o Clean Up:

= Solid Spill: Carefully sweep or scoop the material into a labeled, sealable waste container. Avoid
generating dust.

= Liquid Spill: Absorb the spill with an inert material and place it in the waste container.

o Decontaminate: Clean the spill area with a suitable solvent (e.g., soap and water), followed by a rinse with
water.[11] Collect all cleaning materials as hazardous waste.

o Dispose: Dispose of all contaminated materials, including PPE, as hazardous waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no
warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your
experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of essential and

advanced chemicals, empowering scientists and researchers to Ontario, CA 91761, United States

drive progress in science and industry. Phone: (601) 213-4426

Email: info@benchchem.com
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